Cas no 138037-33-9 (4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester)

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester structure
138037-33-9 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
CAS No:138037-33-9
MF:C12H13N3O3
MW:247.249922513962
CID:1257126
Update Time:2024-08-04

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
    • 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-, ethyl ester
    • Inchi: 1S/C12H13N3O3/c1-3-18-12(17)8-5-14-10-9(13)4-7(2)6-15(10)11(8)16/h4-6H,3,13H2,1-2H3
    • InChI Key: QNRDJSPPYOZBJH-UHFFFAOYSA-N
    • SMILES: C12C(N)=CC(C)=CN1C(=O)C(C(OCC)=O)=CN=2

Computed Properties

  • Exact Mass: 247.09579

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 415.1±55.0 °C(Predicted)
  • PSA: 84.99
  • pka: 2.88±0.20(Predicted)

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Related Literature

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